4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methoxycarbonylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H10FNO4/c1-20-14(19)8-2-3-10(12(15)6-8)9-4-5-16-7-11(9)13(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: JWUHENPHQGCXTG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=NC=C2)C(=O)O)F
• Molecular Formula: C14H10FNO4
• DSSTOX Substance ID: DTXSID60692708
• Molecular Weight: 275.23 g/mol
• CAS RN: 1261939-25-6

Description

4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, also known as 4-FMCPA, is a synthetic compound that is used as an intermediate in the synthesis of several pharmaceuticals and other compounds. It is a non-steroidal anti-inflammatory drug that has been studied for its potential therapeutic applications in the treatment of a variety of conditions, including cancer, inflammation, and pain. 4-FMCPA has also been studied for its potential use as a pesticide and herbicide.

Scientific Research Applications

4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been studied for its potential therapeutic applications in the treatment of a variety of conditions, including cancer, inflammation, and pain. In particular, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been studied for its anti-inflammatory and anti-cancer properties. In addition, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been studied for its potential use as a pesticide and herbicide.

Mechanism of Action

The exact mechanism of action of 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is not yet fully understood. However, it is believed that 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% binds to and inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. Inhibition of COX-2 activity is thought to be responsible for 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%'s anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to possess anti-inflammatory and anti-cancer properties. In animal models, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to reduce inflammation and tumor growth. In addition, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to reduce the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

The use of 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% in laboratory experiments has several advantages. 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is a relatively inexpensive and readily available compound, making it an attractive option for researchers. In addition, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is a non-steroidal anti-inflammatory drug, meaning it is less likely to cause unwanted side effects compared to other compounds. However, 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is a relatively new compound and its exact mechanism of action is still not fully understood.

Future Directions

There are a number of potential future directions for 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% research. One possible direction is to further explore the potential therapeutic applications of 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%, such as its anti-inflammatory and anti-cancer effects. In addition, further research could be done to better understand the exact mechanism of action of 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% and to explore its potential use as a pesticide and herbicide. Finally, further research could be done to explore the potential side effects of 4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% and to develop methods for reducing or eliminating these side effects.

Synthesis Methods

4-(2-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95% is synthesized through a multi-step process that involves the reaction of 2-fluoro-4-methoxy carbonyl phenyl acetic acid and nicotinic acid. This reaction is catalyzed by a base such as sodium hydroxide, and the reaction is then quenched by the addition of hydrochloric acid. The resulting product is then purified by recrystallization or column chromatography.